![molecular formula C13H9F2NO3 B2414007 2-Amino-4-fluoro-5-(4-fluorophenoxy)benzoic acid CAS No. 1333571-32-6](/img/structure/B2414007.png)
2-Amino-4-fluoro-5-(4-fluorophenoxy)benzoic acid
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Overview
Description
“2-Amino-4-fluoro-5-(4-fluorophenoxy)benzoic acid” is a chemical compound with the CAS Number: 1333571-32-6 . It has a molecular weight of 265.22 and is typically in powder form .
Molecular Structure Analysis
The IUPAC Name of this compound is this compound . The InChI Code is 1S/C13H9F2NO3/c14-7-1-3-8(4-2-7)19-12-5-9(13(17)18)11(16)6-10(12)15/h1-6H,16H2,(H,17,18) .
Physical and Chemical Properties Analysis
This compound is typically stored at room temperature . and is usually in powder form .
Scientific Research Applications
1. Development in Antibacterial Agents
2-Amino-4-fluoro-5-(4-fluorophenoxy)benzoic acid and related compounds have been studied for their potential as antibacterial agents. In particular, compounds with fluorine-containing pharmacophores, such as this chemical, have been synthesized and shown promising antibacterial activity in specific concentrations (Holla, Bhat, & Shetty, 2003).
2. Role in Detecting Reactive Oxygen Species
This compound has contributed to the development of novel fluorescence probes for detecting highly reactive oxygen species (hROS). These probes have been applied to study hROS in various biological and chemical applications, demonstrating the chemical's relevance in biological research (Setsukinai et al., 2003).
3. Application in Vibrational Spectroscopy Studies
The compound has been utilized in studies involving Fourier-transform Raman and infrared spectroscopy. These studies have explored the vibrational spectra of 2-amino-5-fluorobenzoic acid and its derivatives, contributing to a better understanding of molecular interactions and stability in various substituted benzoic acids (Xavier & Joe, 2011).
4. Investigation in Adsorption Techniques
This chemical structure has been influential in the study of adsorption techniques, especially in the recovery of metals like cobalt from aqueous solutions. Such research is vital for environmental cleanup and recycling processes (Gunjate et al., 2020).
5. Synthesis of Advanced Materials
The compound has been used in the synthesis of advanced materials, particularly in creating high-performance polymers with potential applications in engineering and membrane materials. Such studies demonstrate the utility of this chemical in material science and engineering (Xiao et al., 2003).
6. Exploration in Liquid Crystal Technology
Research into liquid crystals has utilized derivatives of this compound to create new materials. These studies are essential for advancing display technology and optical devices (Begum et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
2-amino-4-fluoro-5-(4-fluorophenoxy)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2NO3/c14-7-1-3-8(4-2-7)19-12-5-9(13(17)18)11(16)6-10(12)15/h1-6H,16H2,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIEXDQSXGOLAKP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=C(C=C(C(=C2)C(=O)O)N)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1333571-32-6 |
Source
|
Record name | 2-amino-4-fluoro-5-(4-fluorophenoxy)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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